Cas no 2137690-57-2 (2-Tert-butyl-1-cyclobutylpiperazine)

• Product Name: 2-Tert-butyl-1-cyclobutylpiperazine
• CAS No: 2137690-57-2
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6507199
• PubChem ID: 165454212
• Update Time: 2025-05-21

2-Tert-butyl-1-cyclobutylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-1-cyclobutylpiperazine
• 2137690-57-2
• EN300-719146
• 2-Tert-butyl-1-cyclobutylpiperazine

• Inchi： 1S/C12H24N2/c1-12(2,3)11-9-13-7-8-14(11)10-5-4-6-10/h10-11,13H,4-9H2,1-3H3
• InChI Key： OQKROYWMMREHLH-UHFFFAOYSA-N
• SMILES： N1(CCNCC1C(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-Tert-butyl-1-cyclobutylpiperazine

Exploring 2-Tert-butyl-1-cyclobutylpiperazine (CAS No. 2137690-57-2): Properties, Applications, and Innovations

The compound 2-Tert-butyl-1-cyclobutylpiperazine (CAS No. 2137690-57-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This piperazine derivative is characterized by its tert-butyl and cyclobutyl substituents, which contribute to its steric and electronic properties. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions related to 2-Tert-butyl-1-cyclobutylpiperazine is its synthesis method. The compound is typically synthesized through multi-step organic reactions, including alkylation and cyclization processes, which are optimized for high yield and purity. Its molecular weight and logP value make it a promising candidate for bioavailability studies, a hot topic in modern pharmacology. Additionally, its stereochemistry and conformational flexibility are subjects of ongoing computational and experimental research.

In the context of green chemistry, a trending topic in 2024, 2-Tert-butyl-1-cyclobutylpiperazine has been explored for its potential in sustainable synthesis routes. Researchers are investigating catalyst-free reactions and solvent-free conditions to reduce environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a frequently searched term in academic and industrial databases. The compound’s stability under various pH conditions also makes it a viable candidate for formulation development.

Another area of interest is the structure-activity relationship (SAR) of 2-Tert-butyl-1-cyclobutylpiperazine. Recent studies highlight its interactions with G-protein-coupled receptors (GPCRs), a key focus in drug design. Its tert-butyl group is known to enhance lipophilicity, while the cyclobutyl ring may influence binding affinity. These features are critical for optimizing lead compounds in neurodegenerative disease research, a highly searched topic in AI-driven drug discovery platforms.

From a commercial perspective, 2-Tert-butyl-1-cyclobutylpiperazine is listed in chemical catalogs as a building block for custom synthesis. Its CAS number 2137690-57-2 is frequently queried in supplier databases, reflecting its demand in niche markets. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity, a requirement emphasized in quality control protocols. The compound’s storage conditions and shelf life are also common queries among laboratory professionals.

In summary, 2-Tert-butyl-1-cyclobutylpiperazine (CAS No. 2137690-57-2) represents a versatile and scientifically valuable molecule. Its applications span medicinal chemistry, material science, and sustainable synthesis, addressing contemporary challenges in research and industry. As interest in tailored piperazine derivatives grows, this compound is poised to play a pivotal role in future innovations.